Cas no 1396848-46-6 (N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide)

• Product Name: N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide
• CAS No: 1396848-46-6
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 6575762
• Update Time: 2025-07-19

N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide
• Benzamide, N-(3-hydroxy-3-phenylpropyl)-2,5-dimethyl-

• Inchi： 1S/C18H21NO2/c1-13-8-9-14(2)16(12-13)18(21)19-11-10-17(20)15-6-4-3-5-7-15/h3-9,12,17,20H,10-11H2,1-2H3,(H,19,21)
• InChI Key： KKVKJXUECDBNDA-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1=CC=CC=C1)(=O)C1=CC(C)=CC=C1C

Additional information on N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide

Comprehensive Overview of N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide (CAS No. 1396848-46-6): Properties, Applications, and Research Insights

N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide (CAS No. 1396848-46-6) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This benzamide derivative features a unique structural framework, combining a hydroxyphenylpropyl moiety with a dimethylbenzamide group. Its molecular formula, C₁₈H₂₁NO₂, and precise stereochemistry contribute to its potential as a bioactive intermediate. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity or receptor binding, aligning with current trends in targeted therapy development.

The compound's synthetic pathway often involves multi-step organic reactions, including amide coupling and selective oxidation, which are critical for achieving high purity. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide, ensuring compliance with stringent pharmaceutical standards. Recent publications highlight its potential in neuropharmacology, with studies suggesting interactions with G-protein-coupled receptors (GPCRs)—a hot topic in precision medicine.

From an industrial perspective, scalability and green chemistry principles are pivotal in producing this compound. Innovations in catalytic processes and solvent-free synthesis methods address growing environmental concerns while maintaining cost-efficiency. These advancements resonate with the sustainable chemistry movement, frequently searched in academic and industrial forums.

In material science, derivatives of 1396848-46-6 have shown promise in polymer modification, enhancing thermal stability in high-performance materials. Such applications align with the surge in demand for advanced functional materials, a trending topic across engineering disciplines.

Safety profiles of N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide are rigorously documented, emphasizing proper handling under standard laboratory conditions. While not classified as hazardous, adherence to GLP (Good Laboratory Practice) ensures risk mitigation—a frequently queried subject among chemical safety professionals.

Ongoing research explores the compound's structure-activity relationship (SAR), a key focus area in medicinal chemistry. Computational modeling and AI-driven drug design tools are increasingly applied to optimize its pharmacophore, reflecting the intersection of cheminformatics and traditional synthesis—a dominant theme in contemporary literature.

The commercial availability of CAS 1396848-46-6 through specialty chemical suppliers meets the needs of high-throughput screening programs. Its pricing and batch customization options are frequently compared in procurement discussions, underscoring its relevance in contract research organizations (CROs).

Future directions may involve bioconjugation strategies to develop prodrugs or diagnostic probes, capitalizing on the compound's hydroxyl group reactivity. This potential positions N-(3-hydroxy-3-phenylpropyl)-2,5-dimethylbenzamide at the forefront of theranostic innovation—a rapidly growing niche in biomedical research.